N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide

• IUPAC Name: N-[2-(1-methylpyrrol-2-yl)-3H-benzimidazol-5-yl]benzamide
• InChI: InChI=1S/C19H16N4O/c1-23-11-5-8-17(23)18-21-15-10-9-14(12-16(15)22-18)20-19(24)13-6-3-2-4-7-13/h2-12H,1H3,(H,20,24)(H,21,22)
• InChI Key: SXGBEMHHLDIXBT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NC3=C(N2)C=C(C=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C19H16N4O
• Molecular Weight: 316.4 g/mol

Description

N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide, also known as MMB, is a novel small molecule that has gained significant attention in recent years due to its potential applications in scientific research. MMB is a benzimidazole derivative that has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide involves its ability to bind to DNA and disrupt the interaction between DNA and histones. This leads to changes in chromatin structure and gene expression. N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide has also been shown to inhibit histone deacetylases, leading to increased acetylation of histones and changes in gene expression.
Biochemical and Physiological Effects
N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide has also been shown to have anti-inflammatory properties and to inhibit the production of pro-inflammatory cytokines. In addition, N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide is its ability to act as a fluorescent probe, making it a useful tool for studying DNA binding and protein interactions. N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide is also relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide is its potential toxicity, which may limit its use in certain experiments. In addition, N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide has not been extensively studied in vivo, which may limit its potential applications.

Future Directions

There are several potential future directions for research involving N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide. One area of interest is its potential as a cancer therapy, either alone or in combination with other drugs. Another area of interest is its potential as a tool for studying epigenetic regulation and gene expression. In addition, further studies are needed to fully understand the biochemical and physiological effects of N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide, particularly in vivo.

Synthesis Methods

The synthesis method of N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide involves a multistep process that starts with the reaction of 2-aminobenzimidazole with 2-bromoacetophenone to form 2-(2-bromoacetyl)benzimidazole. This intermediate is then reacted with 1-methyl-2-pyrrolidinone to form N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]acetamide. Finally, the acetamide group is converted to benzamide by reacting with benzoyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide has been shown to have a wide range of applications in scientific research. It has been used as a fluorescent probe to study DNA binding and protein interactions. N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide has also been used to study the role of histone deacetylases in gene expression and epigenetic regulation. In addition, N-[2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazol-5-yl]benzamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.